Cas no 139079-39-3 (7-Hydroxy Quetiapine)

7-Hydroxy Quetiapine structure
7-Hydroxy Quetiapine structure
Product Name:7-Hydroxy Quetiapine
CAS No:139079-39-3
MF:C21H25N3O3S
MW:399.506503820419
CID:175065
PubChem ID:329815136
Update Time:2025-04-19

7-Hydroxy Quetiapine Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,f][1,4]thiazepin-7-ol,11-[4-[2-(2-hydroxyethoxy)ethyl]-1-piperazinyl]-
    • 7-HYDROXY QUETIAPINE
    • 6-[4-[2-(2-hydroxyethoxy)ethyl]piperazin-1-yl]benzo[b][1,4]benzothiazepin-2-ol
    • 7-Hydroxyquetiapine solution
    • BDBM50102320
    • SCHEMBL141875
    • DTXSID10160886
    • 2-(2-(7-Hydroxy-4-dibenzo(b,f)(1,4)thiazepine-11-yl-1-piperazinyl)ethoxy)ethanol
    • LO2PHD1746
    • Dibenzo(b,f)(1,4)thiazepin-7-ol, 11-(4-(2-(2-hydroxyethoxy)ethyl)-1-piperazinyl)-
    • CS-0139781
    • ICI-214227
    • 7-Hydroxy Quetiapine (1.0 mg/mL in Methanol)
    • 7-Hydroxy ICI 204636
    • J-007219
    • UNII-LO2PHD1746
    • AKOS030241472
    • 11-[4-[2-(2-Hydroxyethoxy)ethyl]-1-piperazinyl]dibenzo[b,f][1,4]thiazepin-7-ol
    • 7-Hydroxy Quetiapine Solution in Methanol, 100ug/mL
    • ICI 214227
    • 5,6,7,8-TETRAHYDRO-4H-CYCLOHEPTA[B]THIOPHENE-2-CARBOXYLICACID
    • FT-0670083
    • NS00100972
    • CHEMBL126482
    • 11-{4-[2-(2-Hydroxy-ethoxy)-ethyl]-piperazin-1-yl}-dibenzo[b,f][1,4]thiazepin-7-ol
    • Dibenzo[b,f][1,4]thiazepin-7-ol, 11-[4-[2-(2-hydroxyethoxy)ethyl]-1-piperazinyl]-
    • HY-137532
    • 7-HYDROXYQUETIAPINE
    • ICI214227
    • 11-(4-(2-(2-Hydroxyethoxy)ethyl)-1-piperazinyl)dibenzo(b,f)(1,4)thiazepin-7-ol
    • 139079-39-3
    • 1ST10224-100M
    • DB-259333
    • 7-Hydroxyquetiapine; Dibenzo[b,f][1,4]thiazepin-7-ol, 11-[4-[2-(2-hydroxyethoxy)ethyl]-1-piperazinyl]-; 11-[4-[2-(2-Hydroxyethoxy)ethyl]-1-piperazinyl]dibenzo[b,f][1,4]thiazepin-7-ol; 7-Hydroxyquetiapine; ICI 214227
    • DTXCID6083377
    • 10-{4-[2-(2-hydroxyethoxy)ethyl]piperazin-1-yl}-2-thia-9-azatricyclo[9.4.0.0(3),?]pentadeca-1(11),3,5,7,9,12,14-heptaen-5-ol
    • 11-[4-[2-(2-Hydroxyethoxy)ethyl]-1-piperazinyl]-dibenzo[b,f][1,4]thiazepin-7-ol
    • 7-Hydroxy Quetiapine
    • MDL: MFCD09260019
    • Inchi: 1S/C21H25N3O3S/c25-12-14-27-13-11-23-7-9-24(10-8-23)21-17-3-1-2-4-19(17)28-20-15-16(26)5-6-18(20)22-21/h1-6,15,25-26H,7-14H2
    • InChI Key: VEGVCHRFYPFJFO-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C=CC=2N=C(C2C=CC=CC1=2)N1CCN(CCOCCO)CC1)O

Computed Properties

  • Exact Mass: 399.16200
  • Monoisotopic Mass: 399.161662
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.8
  • Topological Polar Surface Area: 93.8

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 56-60°C
  • Boiling Point: 612.4±65.0 °C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:48.2°F
    Degrees Celsius:9°C
  • Refractive Index: 1.666
  • Solubility: Chloroform (Slightly), DMSO (Slightly), Methanol (Slightly)
  • PSA: 93.83000
  • LogP: 1.87300
  • Color/Form: 1.0 mg/mL in methanol
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

7-Hydroxy Quetiapine Security Information

7-Hydroxy Quetiapine Pricemore >>

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TRC
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